Cas no 2411297-68-0 (N-(4-cyano-2-cyclopropylphenyl)prop-2-enamide)

• Product Name: N-(4-cyano-2-cyclopropylphenyl)prop-2-enamide
• CAS No: 2411297-68-0
• MF: C₁₃H₁₂N₂O
• MW: 212.247182846069
• CID: 5379457
• PubChem ID: 165766609
• Update Time: 2025-10-29

N-(4-cyano-2-cyclopropylphenyl)prop-2-enamide Chemical and Physical Properties

Names and Identifiers

• N-(4-Cyano-2-cyclopropylphenyl)-2-propenamide
• N-(4-cyano-2-cyclopropylphenyl)prop-2-enamide

• Inchi： 1S/C13H12N2O/c1-2-13(16)15-12-6-3-9(8-14)7-11(12)10-4-5-10/h2-3,6-7,10H,1,4-5H2,(H,15,16)
• InChI Key： SBVRQXYKCROHPH-UHFFFAOYSA-N
• SMILES： C(NC1=CC=C(C#N)C=C1C1CC1)(=O)C=C

Experimental Properties

• Density: 1.17±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 393.3±42.0 °C(Predicted)
• pka: 12.57±0.70(Predicted)

Additional information on N-(4-cyano-2-cyclopropylphenyl)prop-2-enamide

Introduction to N-(4-cyano-2-cyclopropylphenyl)prop-2-enamide (CAS No. 2411297-68-0)

N-(4-cyano-2-cyclopropylphenyl)prop-2-enamide, a compound with the chemical identifier CAS No. 2411297-68-0, represents a significant advancement in the realm of pharmaceutical chemistry and drug discovery. This molecule, characterized by its unique structural framework, has garnered considerable attention due to its potential applications in medicinal chemistry and its role in developing novel therapeutic agents.

The structural composition of N-(4-cyano-2-cyclopropylphenyl)prop-2-enamide is highly distinctive, featuring a prop-2-enamide moiety linked to a phenyl ring substituted with both a cyano group and a cyclopropyl group. This specific arrangement imparts unique electronic and steric properties to the molecule, making it a promising candidate for further exploration in drug design. The presence of the cyano group enhances the molecule's reactivity, while the cyclopropyl substituent introduces rigidity, which can be crucial for binding affinity and selectivity in biological targets.

In recent years, there has been growing interest in developing small-molecule inhibitors targeting various disease-related pathways. N-(4-cyano-2-cyclopropylphenyl)prop-2-enamide has emerged as a compound of interest in this context, particularly for its potential role in modulating enzymes and receptors involved in inflammatory and metabolic disorders. Its structural features suggest that it may interact with biological targets in ways that could lead to therapeutic benefits.

One of the most compelling aspects of N-(4-cyano-2-cyclopropylphenyl)prop-2-enamide is its versatility in chemical modification. The amide and cyano functional groups provide multiple sites for derivatization, allowing chemists to fine-tune the molecule's properties for specific applications. This flexibility is particularly valuable in drug development, where optimizing pharmacokinetic and pharmacodynamic profiles is essential for clinical success.

Recent studies have begun to explore the pharmacological potential of N-(4-cyano-2-cyclopropylphenyl)prop-2-enamide. Preliminary research indicates that this compound may exhibit inhibitory activity against certain enzymes implicated in cancer progression. The unique combination of substituents on the phenyl ring appears to enhance binding interactions with target proteins, potentially leading to the development of novel anticancer agents. Additionally, its ability to cross the blood-brain barrier suggests that it may have applications in treating neurological disorders.

The synthesis of N-(4-cyano-2-cyclopropylphenyl)prop-2-enamide presents both challenges and opportunities for synthetic chemists. The cyclopropyl group, while providing structural rigidity, also poses synthetic hurdles due to its strained three-membered ring structure. However, advances in synthetic methodologies have made it increasingly feasible to construct such molecules with high precision. Techniques such as transition-metal catalysis and asymmetric synthesis have been instrumental in achieving the desired molecular architecture.

In terms of industrial applications, N-(4-cyano-2-cyclopropylphenyl)prop-2-enamide holds promise for use as an intermediate in the production of more complex pharmaceuticals. Its unique structural features make it a valuable building block for designing molecules with enhanced efficacy and reduced side effects. As drug discovery efforts continue to evolve, compounds like this are likely to play an increasingly important role in developing next-generation therapeutics.

The regulatory landscape for N-(4-cyano-2-cyclopropylphenyl)prop-2-enamide is also evolving, with increasing emphasis on safety and efficacy evaluations before clinical translation. Regulatory agencies worldwide are implementing stringent guidelines to ensure that new chemical entities are thoroughly assessed before being considered for human use. This rigorous approach ensures that only compounds with demonstrated therapeutic value reach patients.

Looking ahead, the future prospects for N-(4-cyano-2-cyclopropylphenyl)prop-2-enamide are bright. Ongoing research is expected to uncover new applications and refine synthetic strategies for producing this compound more efficiently. Collaborative efforts between academic researchers and industry scientists will be crucial in translating laboratory findings into viable clinical candidates.

In conclusion, N-(4-cyano-2-cyclopropylphenyl)prop-2-enamide (CAS No. 2411297-68-0) represents a significant advancement in pharmaceutical chemistry with its unique structural features and potential therapeutic applications. Its versatility in chemical modification and promising pharmacological profile make it a compound of considerable interest for future drug development efforts.